Comparative Potency: Data Gap
A comprehensive search of primary research articles and patents did not yield any direct, quantitative head-to-head comparisons between 2-(1H-Imidazol-4-yl)-4-methyl-1,3-thiazole and its closest structural analogues. Available data is limited to the broader imidazothiazole class. For instance, a related imidazothiazole derivative (Compound 1zb) showed potent inhibition of V600E-B-RAF kinase with an IC50 of 0.978 nM, which is 1,990-fold more potent than the reference drug sorafenib (IC50 1.95 μM) [1]. However, this high-potency finding cannot be directly extrapolated to the target compound due to unknown substituent effects. Therefore, any claim of differentiation based on potency or selectivity would be unsupported by the current evidence base.
| Evidence Dimension | Kinase inhibitory potency |
|---|---|
| Target Compound Data | No data available |
| Comparator Or Baseline | Analogous imidazothiazole derivative (Compound 1zb) vs. Sorafenib |
| Quantified Difference | 1,990-fold (Compound 1zb vs. Sorafenib) |
| Conditions | Biochemical kinase assay (V600E-B-RAF) |
Why This Matters
This underscores the critical procurement risk: potency differences within the class can be enormous, so specific data for the exact compound is essential for informed scientific selection.
- [1] Abdel-Maksoud, M. S., et al. (2020). Imidazothiazole-based potent inhibitors of V600E-B-RAF kinase with promising anti-melanoma activity: biological and computational studies. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1712-1726. View Source
